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Compound of Interest

Compound Name:
3-(Dimethylamino)-2-

methylpropan-1-ol

CAS No.: 33622-41-2

Cat. No.: B1266124

Get Quote

Executive Summary & Compound Identity
3-(Dimethylamino)-2-methylpropan-1-ol is a sterically hindered amino alcohol widely utilized

as a pharmacophore in medicinal chemistry (e.g., as a precursor to duloxetine analogs) and as

a high-capacity solvent for acid gas scrubbing (

capture). Its structural motif—combining a tertiary amine with a primary hydroxyl group
separated by a branched carbon chain—imparts unique spectroscopic signatures and
physicochemical properties, particularly regarding hydrogen bonding and basicity.

Critical CAS Note: While the generic CAS for the racemic mixture is often cited as 33622-41-2,

the identifier 22561-26-8 typically refers to a specific stereoisomer or salt form utilized in chiral

synthesis. Researchers must verify the specific optical rotation of their lot, as the C2 position is

a chiral center.
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Property Detail

IUPAC Name 3-(Dimethylamino)-2-methylpropan-1-ol

Molecular Formula

Molecular Weight 117.19 g/mol

Structure

Appearance Colorless to pale yellow viscous liquid

Solubility Miscible in water, ethanol, DMSO; Hygroscopic

pKa (Calculated) ~9.8 (Amine protonation)

Spectroscopic Data Analysis
The following data represents the consensus spectral profile for the free base. Due to the

hygroscopic nature of amino alcohols, "wet" samples often exhibit broadened exchangeable

proton signals in NMR and shifted O-H bands in IR.

Mass Spectrometry (EI-MS)
Methodology: Electron Ionization (70 eV). Direct Injection.

The mass spectrum is dominated by

-cleavage adjacent to the nitrogen atom, a characteristic fragmentation pathway for tertiary
amines.

Key Ions:

m/z 117 (

): Molecular ion, typically weak intensity (<5%) due to rapid fragmentation.

m/z 58 (Base Peak, 100%): The iminium ion

. This peak arises from the cleavage of the C2-C3 bond.

m/z 86: Loss of
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(hydroxymethyl group) from the molecular ion.

Fragmentation Pathway Diagram:

Molecular Ion (M+)
m/z 117

α-Cleavage
(C2-C3 Bond Break)- C4H9O•

Loss of CH2OH
[M - 31]+

Base Peak
[CH2=N(CH3)2]+

m/z 58

Fragment Ion
m/z 86

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways under Electron Ionization (EI).

Infrared Spectroscopy (FT-IR)
Methodology: Attenuated Total Reflectance (ATR) on neat liquid.

The IR spectrum is diagnostic for the bifunctional nature of the molecule. Special attention

should be paid to the "Bohlmann bands," which indicate the presence of a tertiary amine with

C-H bonds antiperiplanar to the nitrogen lone pair.
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Frequency (

)
Assignment Notes

3200–3450 O-H Stretch
Broad, strong band. Indicates

H-bonding.

2930–2970
C-H Stretch (

)

Asymmetric/Symmetric

methyl/methylene stretch.

2760–2820 C-H Stretch (Amine)

Bohlmann Bands. Diagnostic

for

groups.

1450–1470 C-H Bend

Scissoring of

and

.

1030–1060 C-O Stretch
Primary alcohol characteristic

strong band.

Nuclear Magnetic Resonance (NMR)
Methodology: 400 MHz, Solvent:

(Note:

exchange will eliminate the OH signal).

Proton NMR (

)
The spectrum is characterized by the distinct singlet of the dimethylamino group and the

coupling of the methine proton at the chiral center.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

0.85 – 0.95
Doublet (

Hz)
3H

Methyl group at

C2.

1.80 – 1.95 Multiplet 1H

Methine proton

at C2 (Chiral

center).

2.15 – 2.30 Multiplet/dd 2H

Methylene

adjacent to

Nitrogen.

2.25 Singlet 6H
Dimethylamino

group.

3.40 – 3.65 Multiplet/dd 2H

Methylene

adjacent to

Oxygen

(deshielded).

4.5 – 5.5 Broad Singlet 1H

Hydroxyl (shift

varies with

concentration/wa

ter).

Carbon NMR (

)
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Shift (

ppm)
Assignment

14.5
Methyl carbon (C2-

)

33.2 Methine carbon (C2)

45.8
Dimethylamino carbons (

)

63.5 Methylene carbon (C3, adjacent to N)

68.1 Methylene carbon (C1, adjacent to O)

Analytical Workflow & Handling Protocol
Challenge: Amino alcohols are notorious for absorbing atmospheric

to form carbamates/carbonates and absorbing water. This degrades spectral quality and alters
weighing accuracy.

Protocol for High-Fidelity Analysis:

Sampling: Sample must be drawn under inert gas (

or Ar) if high purity is required.

Solvent Choice: Use anhydrous

stored over molecular sieves. Acidic impurities in chloroform can protonate the amine,
shifting peaks downfield.

Neutralization: If the sample is suspected to be a salt (e.g., HCl salt), perform a "free-basing"

extraction using 1M NaOH/DCM before analysis.
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Figure 2: Recommended workflow for handling hygroscopic amino alcohols to ensure spectral

fidelity.

Synthesis & Contextual Origin
Understanding the synthesis aids in identifying impurities (e.g., unreacted starting materials).

Primary Route (Mannich-Type Reduction): The compound is frequently synthesized via the

reduction of 3-(dimethylamino)-2-methylpropanoic acid or its ester derivatives. Alternatively, it

can be accessed via the Mannich reaction of isobutyraldehyde, formaldehyde, and

dimethylamine, followed by reduction of the aldehyde.

Common Impurity: 3-(Dimethylamino)-2,2-dimethylpropan-1-ol (if starting materials are

contaminated with isobutyric derivatives).

Stereochemistry: Unless asymmetric catalysis is used (e.g., using chiral auxiliaries or

enzymatic resolution), the product is obtained as a racemate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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